Cas no 954220-58-7 (4-chloro-6-(2-chlorophenyl)pyrimidine)

• Product Name: 4-chloro-6-(2-chlorophenyl)pyrimidine
• CAS No: 954220-58-7
• MF: C₁₀H₆Cl₂N₂
• MW: 225.074039936066
• CID: 5733884
• Update Time: 2025-06-08

4-chloro-6-(2-chlorophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-6-(2-chlorophenyl)-
• 4-chloro-6-(2-chlorophenyl)pyrimidine

• Inchi： 1S/C10H6Cl2N2/c11-8-4-2-1-3-7(8)9-5-10(12)14-6-13-9/h1-6H
• InChI Key： MPGGOLBLCMAMNO-UHFFFAOYSA-N
• SMILES： C1=NC(C2=CC=CC=C2Cl)=CC(Cl)=N1

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• Boiling Point: 340.8±27.0 °C(Predicted)
• pka: -1.90±0.26(Predicted)

Additional information on 4-chloro-6-(2-chlorophenyl)pyrimidine

Introduction to 4-Chloro-6-(2-Chlorophenyl)pyrimidine (CAS No. 954220-58-7)

4-Chloro-6-(2-chlorophenyl)pyrimidine (CAS No. 954220-58-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrimidine core and chlorine substituents, exhibits a range of biological activities that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 4-chloro-6-(2-chlorophenyl)pyrimidine consists of a pyrimidine ring with a chlorine atom at the 4-position and a 2-chlorophenyl group at the 6-position. This arrangement imparts specific physicochemical properties that are crucial for its biological interactions. The compound's molecular formula is C₁₁H₇Cl₂N₂, and it has a molecular weight of approximately 238.1 g/mol.

In recent years, 4-chloro-6-(2-chlorophenyl)pyrimidine has been extensively studied for its potential as a lead compound in the development of novel therapeutic agents. One of the key areas of interest is its activity as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit certain kinases, which are critical enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry highlighted the potent inhibitory activity of 4-chloro-6-(2-chlorophenyl)pyrimidine against cyclin-dependent kinases (CDKs). CDKs play a crucial role in cell cycle regulation, and their dysregulation is often implicated in the development and progression of cancer. The study demonstrated that this compound could selectively inhibit CDK4 and CDK6, leading to cell cycle arrest and apoptosis in cancer cells. This finding suggests that 4-chloro-6-(2-chlorophenyl)pyrimidine has significant potential as an anticancer agent.

Beyond its anticancer properties, 4-chloro-6-(2-chlorophenyl)pyrimidine has also shown promise in the treatment of neurological disorders. Research conducted by a team at the University of California, San Francisco, investigated the compound's ability to modulate GABA receptors, which are involved in regulating neuronal excitability. The study found that 4-chloro-6-(2-chlorophenyl)pyrimidine could enhance GABAergic neurotransmission, potentially offering therapeutic benefits for conditions such as epilepsy and anxiety disorders.

The pharmacokinetic properties of 4-chloro-6-(2-chlorophenyl)pyrimidine have also been evaluated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and demonstrates low toxicity in preclinical models, making it an attractive candidate for further development.

In addition to its direct biological activities, 4-chloro-6-(2-chlorophenyl)pyrimidine serves as an important building block for the synthesis of more complex molecules with enhanced therapeutic potential. Chemists have utilized this compound as a starting material to develop analogs with improved potency and selectivity. For example, modifications to the pyrimidine ring or the substitution patterns on the phenyl group have led to derivatives with enhanced binding affinities for specific targets.

The synthetic accessibility of 4-chloro-6-(2-chlorophenyl)pyrimidine further enhances its value as a research tool and drug development candidate. Several efficient synthetic routes have been reported in the literature, allowing for large-scale production and structural optimization. These synthetic methods typically involve multistep reactions that can be fine-tuned to introduce various functional groups, thereby expanding the chemical space explored during lead optimization.

In conclusion, 4-Chloro-6-(2-chlorophenyl)pyrimidine (CAS No. 954220-58-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable biological activities and pharmacokinetic properties, positions it as a valuable lead compound for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, further solidifying its importance in the field.